Methyl 3-(4-fluorophenyl)-2-oxopropanoate

• Molecular Formula: C10H9FO3
• Molecular Weight: 196.17 g/mol
• IUPAC Name: methyl 3-(4-fluorophenyl)-2-oxopropanoate
• InChI: InChI=1S/C10H9FO3/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7/h2-5H,6H2,1H3
• InChI Key: VYQRDWYQPOPUDF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=O)CC1=CC=C(C=C1)F

Description

Methyl 3-(4-fluorophenyl)-2-oxopropanoate is a useful research compound. Its molecular formula is C10H9FO3 and its molecular weight is 196.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of p-toluidine (119.4 g) in conc. aqueous HCl (575 ml) was added a solution of NaNO2 (84.6 g) in water (500 ml) at 0°-5° C. during 1.5 h. The reaction mixture was added in one portion to a mixture of methyl 2-(4-fluorobenzyl)-3-oxobutanoate (250 g), KOH (220 g), water (0.5 l), ethanol (1.25 l) and ice (2 kg) under stirring. After reaction for 2 h at room temperature the reaction mixture was extracted with diethyl ether (2×2 l). The combined organic phases were washed with water (3 l) and dried (Na2SO4). Evaporation of the solvents afforded the crude 4-tolylhydrazone of methyl 2-oxo-3-(4-fluorophenyl)-propanoate (330 g), which was used without further purification.